Hesperetin 5-O-glucoside
Hesperetin 5-O-glucoside
Hesperetin 5-O-glucoside is a glycoside and a member of flavonoids.
Hesperetin 5-O-glucoside is a natural product found in Prunus persica and Prunus davidiana with data available.
Hesperetin 5-O-glucoside is a natural product found in Prunus persica and Prunus davidiana with data available.
Brand Name:
Vulcanchem
CAS No.:
69651-80-5
VCID:
VC21200635
InChI:
InChI=1S/C22H24O11/c1-30-13-3-2-9(4-11(13)25)14-7-12(26)18-15(31-14)5-10(24)6-16(18)32-22-21(29)20(28)19(27)17(8-23)33-22/h2-6,14,17,19-25,27-29H,7-8H2,1H3
SMILES:
COC1=C(C=C(C=C1)C2CC(=O)C3=C(O2)C=C(C=C3OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula:
C22H24O11
Molecular Weight:
464.4 g/mol
Hesperetin 5-O-glucoside
CAS No.: 69651-80-5
Cat. No.: VC21200635
Molecular Formula: C22H24O11
Molecular Weight: 464.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hesperetin 5-O-glucoside is a glycoside and a member of flavonoids. Hesperetin 5-O-glucoside is a natural product found in Prunus persica and Prunus davidiana with data available. |
|---|---|
| CAS No. | 69651-80-5 |
| Molecular Formula | C22H24O11 |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | 7-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C22H24O11/c1-30-13-3-2-9(4-11(13)25)14-7-12(26)18-15(31-14)5-10(24)6-16(18)32-22-21(29)20(28)19(27)17(8-23)33-22/h2-6,14,17,19-25,27-29H,7-8H2,1H3 |
| Standard InChI Key | QSLBWGKNSBMTJL-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@@H]2CC(=O)C3=C(O2)C=C(C=C3O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
| SMILES | COC1=C(C=C(C=C1)C2CC(=O)C3=C(O2)C=C(C=C3OC4C(C(C(C(O4)CO)O)O)O)O)O |
| Canonical SMILES | COC1=C(C=C(C=C1)C2CC(=O)C3=C(O2)C=C(C=C3OC4C(C(C(C(O4)CO)O)O)O)O)O |
| Appearance | Powder |
| Melting Point | 257 - 258 °C |
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